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Compound of Interest

Compound Name: AM-8735

Cat. No.: B12291446 Get Quote

For Immediate Reference: AM-8735, commercially known as Nalco® 8735, is a corrosive

alkaline liquid that requires careful handling and disposal in accordance with hazardous waste

regulations. This document provides essential safety and logistical information for researchers,

scientists, and drug development professionals to ensure the safe disposal of this substance.

AM-8735 is a colorless and odorless liquid with a high pH.[1][2] Its primary hazardous

components are Sodium Hydroxide (30-60%) and Potassium Hydroxide (10-30%).[1] Due to its

corrosive nature, it can cause severe skin burns and serious eye damage.[1][3][4] Therefore,

strict adherence to safety protocols during handling and disposal is paramount.

Chemical and Physical Properties
A summary of the key quantitative data for AM-8735 is presented below for easy reference.
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Property Value Reference

Appearance Colorless Liquid [1][3]

Odor Odorless [1][2]

pH 14 (5% solution) [1][2]

Freezing Point -23 °C [1][2]

Boiling Point 145 °C [1][2]

Specific Gravity 1.50 - 1.53 @ 15.6 °C [1][3]

Water Solubility Completely soluble [1][2]

Health Hazard Summary
Hazard Description

Eye Contact
Causes serious eye damage and potential

permanent tissue damage.[1][3]

Skin Contact
Causes severe skin burns and permanent skin

damage.[1][3]

Ingestion Causes digestive tract burns.[1]

Inhalation
May cause irritation to the nose, throat, and

lungs.[1]

Disposal Plan: Step-by-Step Guidance
The disposal of AM-8735 must be managed as hazardous waste. The product should not be

allowed to enter drains, water courses, or the soil.[1]

1. Waste Identification and Classification:

If this product becomes a waste, it could meet the criteria of a hazardous waste as defined

by the Resource Conservation and Recovery Act (RCRA) 40 CFR 261.[1][3]
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Consult with your institution's Environmental Health and Safety (EHS) department to confirm

the specific hazardous waste classification based on local regulations.

2. Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling AM-8735 for disposal. This includes:

Eye Protection: Safety goggles and a face shield.[1][2]

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).[4]

Skin Protection: Protective clothing, including a chemical-resistant apron and boots.[3]

Respiratory Protection: Use a certified respirator if working in an area with inadequate

ventilation or when there is a risk of inhaling mists or vapors.[1][2]

3. Segregation and Storage:

Store waste AM-8735 in its original or a compatible, tightly closed, and properly labeled

container.[1][5]

Do not store near acids, as contact can generate heat and toxic vapors.[1][3] Also, avoid

contact with reactive metals like aluminum, which can produce flammable hydrogen gas.[3]

Store in a cool, dry, and well-ventilated area, away from incompatible materials.[5]

4. Disposal Procedure:

Do not dispose of AM-8735 down the drain.

The preferred method of disposal is to send the material to an approved hazardous waste

disposal facility.[1]

Contact your institution's EHS department or a licensed hazardous waste disposal contractor

to arrange for pickup and disposal.

Follow all local, state, and federal regulations for the disposal of corrosive hazardous waste.
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Experimental Workflow for Disposal
The following diagram illustrates the general workflow for the proper disposal of AM-8735.
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AM-8735 Disposal Workflow

This guide is intended to provide essential information for the proper disposal of AM-8735.

Always consult your institution's specific safety protocols and your local EHS department for
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detailed guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. files.dep.state.pa.us [files.dep.state.pa.us]

2. scribd.com [scribd.com]

3. portlandcleanair.org [portlandcleanair.org]

4. files.dep.state.pa.us [files.dep.state.pa.us]

5. files.dep.state.pa.us [files.dep.state.pa.us]

To cite this document: BenchChem. [Proper Disposal Procedures for AM-8735 (Nalco®
8735)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12291446#am-8735-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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